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Compound of Interest

Compound Name: Azaspirene

CAS No.: 461644-34-8

Cat. No.: B15613036

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azaspirene is a fungal metabolite isolated from Neosartorya sp. that has garnered significant

interest due to its potent anti-angiogenic properties.[1][2] As a potential therapeutic agent,

detailed structural characterization is paramount. Mass spectrometry, particularly tandem mass

spectrometry (MS/MS), is a powerful analytical technique for the structural elucidation of small

molecules like Azaspirene. This document provides detailed application notes and protocols

for the fragmentation analysis of Azaspirene by mass spectrometry, offering insights into its

structural components and aiding in its identification and characterization in complex matrices.

Azaspirene possesses a unique and complex structure, featuring a 1-oxa-7-azaspiro[4.4]non-

2-ene-4,6-dione core, a hexadienyl side chain, a benzyl group, and two hydroxyl groups.[1][3]

Understanding the fragmentation behavior of this molecule is crucial for developing robust

analytical methods for its detection and quantification.
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Molecular Profile of Azaspirene
Property Value Reference

Molecular Formula C₂₁H₂₃NO₅ [3]

Exact Mass 369.15762 [3]

Monoisotopic Mass 369.15762283 Da [3]

IUPAC Name

(5S,8R,9R)-8-benzyl-2-

[(1E,3E)-hexa-1,3-dienyl]-8,9-

dihydroxy-3-methyl-1-oxa-7-

azaspiro[4.4]non-2-ene-4,6-

dione

[3]

Predicted Mass Spectrometry Fragmentation
Analysis of Azaspirene
In the absence of published experimental MS/MS data for Azaspirene, a plausible

fragmentation pathway can be predicted based on its chemical structure and established

fragmentation rules for its constituent functional groups. The primary sites for fragmentation are

expected to be the bonds adjacent to heteroatoms (oxygen and nitrogen), the spirocyclic core,

and the various side chains.

Key Predicted Fragmentation Pathways:

Loss of the Benzyl Group: A common fragmentation pathway for molecules containing a

benzyl group is the cleavage of the benzylic C-C bond, leading to the formation of a stable

benzyl cation (m/z 91) or a neutral loss of toluene (C₇H₈, 92 Da).[4][5]

Cleavage of the Hexadienyl Side Chain: The hexadienyl side chain can undergo

fragmentation at various points, leading to a series of fragment ions.

Ring Opening and Fragmentation of the Spirocyclic Core: The 1-oxa-7-azaspiro[4.4]non-2-

ene-4,6-dione core is susceptible to ring-opening reactions followed by fragmentation,

leading to characteristic neutral losses (e.g., CO, CO₂).
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Loss of Water: The presence of two hydroxyl groups makes the neutral loss of water (H₂O,

18 Da) a highly probable fragmentation event, especially under energetic collision-induced

dissociation (CID) conditions.

Proposed Fragmentation Scheme
The protonated molecule [M+H]⁺ of Azaspirene (m/z 370.1654) is expected to undergo a

series of fragmentation events as outlined in the diagram below.
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Primary Fragmentation Secondary Fragmentation

[M+H]⁺
m/z 370.17

Loss of H₂O
m/z 352.16

- H₂O

Loss of C₇H₇ (benzyl radical)
m/z 279.11

- C₇H₇

Loss of C₆H₉ (hexadienyl radical)
m/z 289.10

- C₆H₉

Loss of CO
m/z 324.16

- CO

Loss of H₂O
m/z 261.10

- H₂O

Loss of CO
m/z 261.10

- CO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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